Cas no 2172137-90-3 (4-{N-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxolane-3-carboxylic acid)

• Product Name: 4-{N-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxolane-3-carboxylic acid
• CAS No: 2172137-90-3
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 5937302
• PubChem ID: 165504125
• Update Time: 2025-11-04

4-{N-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{N-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxolane-3-carboxylic acid
• EN300-1482511
• 4-{N-ethyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}oxolane-3-carboxylic acid
• 2172137-90-3

• Inchi： 1S/C26H30N2O7/c1-2-28(23-15-34-13-22(23)25(30)31)24(29)16-33-12-11-27-26(32)35-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21-23H,2,11-16H2,1H3,(H,27,32)(H,30,31)
• InChI Key： DDEOUWVBDCJJSO-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)C(C1)N(C(COCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)CC

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 114Ų

Additional information on 4-{N-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxolane-3-carboxylic acid

Introduction to 4-{N-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxolane-3-carboxylic Acid (CAS No. 2172137-90-3)

4-{N-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxolane-3-carboxylic acid, identified by its CAS number 2172137-90-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including an N-ethyl substituent, a 9H-fluoren-9-yl methoxycarbonyl moiety, and an ethoxyacetamido group. These features contribute to its unique chemical properties and biological interactions. The presence of the fluorene derivative is particularly noteworthy, as fluorene-based compounds are often employed in medicinal chemistry due to their favorable pharmacokinetic profiles and enhanced binding affinity to biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structure of 4-{N-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxolane-3-carboxylic acid suggests that it may possess the ability to interact with specific enzymes or receptors, thereby influencing cellular processes. This has led to its investigation as a potential lead compound in the discovery of new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The combination of the fluorene moiety and the amino acid-derived functionalities may enable it to cross the blood-brain barrier and exert its effects within the central nervous system. Preliminary studies have indicated that similar compounds have shown efficacy in models of neurodegenerative diseases, suggesting that 4-{N-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxolane-3-carboxylic acid could be a valuable candidate for further exploration.

The synthesis of this compound presents a significant challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. The use of protecting groups and palladium-catalyzed cross-coupling reactions are just a few examples of the techniques that have been employed to achieve this goal. The successful synthesis of 4-{N-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxolane-3-carboxylic acid represents a significant milestone in the field.

Evaluation of the pharmacological properties of this compound has revealed several intriguing findings. In vitro studies have demonstrated that it can inhibit the activity of certain enzymes associated with inflammation and oxidative stress, which are key pathological mechanisms in various diseases. Additionally, preliminary animal models have shown that it may have protective effects against neuronal damage, further supporting its potential as a therapeutic agent.

The role of computational chemistry in the study of 4-{N-ethyl-2-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)ethoxyacetamido}oxolane -3-carboxylic acid cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound interacts with biological targets at the atomic level. These insights have guided experimental efforts and helped optimize its structure for improved efficacy and reduced toxicity.

The future prospects for 4-{N -ethyl -2 -2 -({(9H -fluorene -9 -yl)methoxycarbonyl } amino ) ethoxyacetamido } oxolane -3 -carboxylic acid are promising. Ongoing research aims to elucidate its mechanism of action in greater detail and to explore its potential in treating a range of diseases. As our understanding of biological systems continues to grow, compounds like this one are likely to play an increasingly important role in medicine.

In conclusion, 4-{N -ethyl -2 -2 -({(9H -fluorene -9 -yl)methoxycarbonyl } amino ) ethoxyacetamido } oxolane -3 -carboxylic acid (CAS No. 2172137 -90 -3) is a structurally complex and biologically active compound with significant therapeutic potential. Its unique combination of functional groups and promising preclinical results make it a compelling subject for further research and development. As advancements continue in synthetic chemistry and computational biology, compounds like this one are poised to make meaningful contributions to the field of pharmaceuticals.